Cas no 1803775-22-5 (6-Cyano-2-methyl-3-nitrobenzoic acid)

• Product Name: 6-Cyano-2-methyl-3-nitrobenzoic acid
• CAS No: 1803775-22-5
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 4789550
• Update Time: 2025-07-30

6-Cyano-2-methyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-methyl-3-nitrobenzoic acid

• Inchi： 1S/C9H6N2O4/c1-5-7(11(14)15)3-2-6(4-10)8(5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： ZQIDGUWOZZRONG-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 107